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Compound of Interest

Compound Name: Ylangenyl acetate

Cat. No.: B161354 Get Quote

Despite its presence as a chiral molecule in nature, ylangenyl acetate remains a largely

unexplored entity in the realm of asymmetric synthesis. A comprehensive review of scientific

literature and chemical databases reveals a significant gap in knowledge regarding its

application as a chiral building block for the stereoselective synthesis of complex molecules.

This lack of data prevents the creation of detailed application notes and protocols for its use in

drug discovery and other scientific research.

Ylangenyl acetate is a naturally occurring sesquiterpenoid, identified as a constituent of the

fruits of Schisandra chinensis[1]. Its chemical formula is C17H26O2, and it is registered under

CAS number 90039-63-7. While its basic chemical and physical properties are documented,

there is a conspicuous absence of studies detailing its enantiomeric composition in natural

sources or its utilization in stereoselective transformations.

For a chiral molecule to be effectively used as a building block in asymmetric synthesis, several

key aspects need to be well-characterized:

Defined Stereochemistry: The absolute configuration of the chiral centers must be known

and consistently available in a high enantiomeric excess.

Reactive Handles: The molecule must possess functional groups that can be selectively

manipulated to form new stereocenters with high control.

Synthetic Accessibility: Practical and efficient methods for its isolation from natural sources

or its enantioselective synthesis are necessary.
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Currently, such information for ylangenyl acetate is not available in the public domain.

Searches for its use in enantioselective synthesis, asymmetric catalysis, or as a chiral auxiliary

have yielded no specific results. The scientific community has extensively explored other

natural products and synthetic molecules as chiral building blocks, but ylangenyl acetate
appears to have been overlooked.

The diagram below illustrates a generalized workflow for the utilization of a chiral building block

in synthesis, a process for which specific details for ylangenyl acetate are currently

unavailable.
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General Workflow for a Chiral Building Block
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Caption: A generalized workflow for the use of a chiral building block.
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Future Outlook
The absence of research on ylangenyl acetate as a chiral building block represents a potential

untapped resource for synthetic chemists. Future research in this area could involve:

Isolation and Chiral Analysis: Determining the predominant enantiomer of ylangenyl acetate
in Schisandra chinensis and other potential natural sources.

Development of Asymmetric Synthesis: Devising a synthetic route to access enantiomerically

pure ylangenyl acetate.

Exploration of Reactivity: Investigating the stereoselective reactions of its functional groups

to understand its potential for asymmetric transformations.

Until such fundamental research is conducted and published, the development of detailed

application notes and protocols for ylangenyl acetate as a chiral building block remains

speculative. Researchers and drug development professionals are encouraged to consider this

knowledge gap as an opportunity for novel investigations in the field of organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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